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Compound of Interest

Compound Name: Solvent blue 35

Cat. No.: B077152

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Solvent
Blue 35 (CAS No. 17354-14-2). The information is compiled to ensure the safe use of this
substance in a laboratory and research environment, with a focus on quantitative data,
personal protection, and emergency procedures.

Chemical and Physical Properties

Solvent Blue 35 is a dark violet or blue powder.[1][2] It is a synthetic anthraquinone dye, also
known as Sudan Blue Il or Oil Blue 35.[3][4] Its primary use is in laboratory settings for staining
triglycerides in frozen animal tissue sections.[4]

Table 1: Physical and Chemical Properties of Solvent Blue 35
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Property Value Source
Chemical Formula C22H26N202

Molecular Weight 350.45 g/mol

Appearance Dark violet/blue powder
Melting Point 120-122 °C

Boiling Point 568.7 £ 50.0 °C (Predicted)
Density 1.179 - 1.213 g/cm3

Water Solubility 4.1 pg/L at 23 °C

LogP (Octanol/Water Partition

Coefficient) 6latz3c

Vapor Pressure <0 Paat 20-50 °C

Hazard Identification and Classification

Solvent Blue 35 is classified as a hazardous substance. The primary concerns are its potential
carcinogenicity, mutagenicity, and ability to cause skin sensitization. It is also harmful if
swallowed.

Table 2: GHS Hazard Classification for Solvent Blue 35
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Hazard Class Category Hazard Statement
) o H351: Suspected of causing
Carcinogenicity 2
cancer.
o H341: Suspected of causing
Germ cell mutagenicity 2 )
genetic defects.
) o H317: May cause an allergic
Skin sensitization 1, 1A, 1B ] )
skin reaction.
Acute toxicity, oral 4 H302: Harmful if swallowed.

Combustible Dust

OSHAO003: May form
combustible dust

concentrations in air.

Toxicological and Ecotoxicological Data

Toxicological data indicates that Solvent Blue 35 has moderate acute oral toxicity. Information

on chronic exposure is limited, but the substance is suspected of being a carcinogen and

mutagen.

Table 3: Summary of Toxicological Data

Test Species Route Result Source
LD50 Rat Oral ~6400 mg/kg bw
Rat ) >= 4 mg/L air
LC50 Inhalation
(male/female) (nominal)
Rabbit >= 2000 mg/kg
LD50 Dermal
(male/female) bw
Table 4: Summary of Ecotoxicological Data
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Test Species Duration Result Source

Daphnia and
EC50 other aquatic 48 h > 100 mg/L
invertebrates

Desmodesmus
NOEC subspicatus 72h 1 mg/L
(algae)

Experimental Protocols

While detailed experimental protocols for the toxicological endpoints listed above are not
available in the reviewed safety data sheets, the methodologies would have followed
internationally recognized guidelines, such as those from the Organisation for Economic Co-
operation and Development (OECD). For example:

e Acute Oral Toxicity (LD50): This would likely have been determined according to OECD Test
Guideline 401, 420, 423, or 425. The protocol involves administering the substance to a
group of fasted animals (typically rats) at various dose levels. The animals are then observed
for a set period (e.g., 14 days) for signs of toxicity and mortality. The LD50 is the statistically
estimated dose that would be lethal to 50% of the test population.

e Acute Dermal Toxicity (LD50): This would follow a protocol similar to OECD Test Guideline
402. The substance is applied to a shaved area of the skin of the test animals (often rabbits)
and held in contact with the skin for a specified duration. Observations for toxicity and
mortality are then made.

e Acute Inhalation Toxicity (LC50): This would be conducted in accordance with OECD Test
Guideline 403. The test animals (usually rats) are exposed to the substance as a dust or
aerosol in an inhalation chamber for a defined period. The concentration that is lethal to 50%
of the animals is then determined.

e Agquatic Toxicity (EC50 and NOEC): These studies would adhere to guidelines such as
OECD 202 (Daphnia sp. Acute Immobilisation Test) and OECD 201 (Alga, Growth Inhibition
Test). These tests expose aquatic organisms to a range of concentrations of the substance

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

to determine the concentration that causes an effect in 50% of the population (EC50) or the
concentration at which no adverse effects are observed (NOEC).

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and risk.
Engineering Controls:

o Use only in areas with adequate ventilation, such as a chemical fume hood.

» Facilities should be equipped with an eyewash station and a safety shower.

e Use local exhaust ventilation to control airborne dust levels.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles with side
protection. A face shield may be necessary in some situations.

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a laboratory
coat. For tasks with a high risk of exposure, consider more extensive protective clothing.

» Respiratory Protection: If ventilation is inadequate or dust is generated, wear a NIOSH-
approved respirator.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Minimize dust generation and accumulation.

Do not eat, drink, or smoke in areas where the chemical is handled.

Keep containers tightly closed when not in use.

Storage:
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« Store in a cool, dry, well-ventilated area.
+ Keep away from incompatible substances such as strong oxidizing and reducing agents.

o Store locked up.

Emergency Procedures

A clear and logical workflow is essential in the event of an emergency involving Solvent Blue
35.

Accidental Release Personal Exposure

Spill or Leak Occurs

Ensure Adequate Ventilation

Skin Contact Ingestion

Inhalation Eye Contact

Remove Ignition Sources

Evacuate Personnel

Rinse Mouth
Do NOT induce vomiting

Wash with Soap and Water
Remove contaminated clothing

Rinse Eyes with Water

Contain Spill
for at least 15 minutes

(Prevent entry into drains)

Move to Fresh Air

Clean up with absorbent material
(e.g., diatomite)

Seek Immediate Medical Attention

Dispose of waste in a sealed container
according to regulations

Click to download full resolution via product page

Caption: Emergency Response Workflow for Solvent Blue 35.
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First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.

o Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Fire Fighting Measures:

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical
foam.

o Specific Hazards: During a fire, irritating and highly toxic gases such as nitrogen oxides and
carbon oxides may be generated. The dust can also form explosive mixtures in the air.

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures:

o Personal Precautions: Wear appropriate personal protective equipment. Evacuate
unnecessary personnel from the area.

e Environmental Precautions: Prevent the product from entering drains, waterways, or soil.

e Containment and Cleanup: Vacuum or sweep up the material and place it into a suitable,
labeled disposal container. Avoid generating dust.

Disposal Considerations
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Dispose of Solvent Blue 35 and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations. Do not allow the material to enter sewer
systems or waterways.

This technical guide is intended to provide comprehensive safety and handling information for
Solvent Blue 35. It is imperative that all users of this substance familiarize themselves with this
information and adhere to the recommended safety protocols to ensure a safe working
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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blue-35]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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